Cas no 2171952-06-8 (5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171952-06-8
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6543940
• PubChem ID: 165599248
• Update Time: 2025-11-01

5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol
• 2171952-06-8
• [5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593587

• Inchi： 1S/C10H19N3O2/c1-8(2)6-13-10(4-5-15-3)9(7-14)11-12-13/h8,14H,4-7H2,1-3H3
• InChI Key： JJVHNSPLQXOYPI-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CO)N=NN1CC(C)C

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.2Ų

Additional information on 5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171952-06-8)

5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol, with the CAS number 2171952-06-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential applications in drug discovery and development.

The chemical structure of 5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol features a central 1,2,3-triazole ring substituted with a 2-methoxyethyl group and a 2-methylpropyl group at the 5 and 1 positions, respectively. The presence of these functional groups imparts unique properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1,2,3-triazoles in the development of new drugs due to their stability and ability to form strong hydrogen bonds. The triazole ring is particularly favored in medicinal chemistry because it can enhance the pharmacokinetic properties of molecules, such as solubility and metabolic stability. These properties are crucial for ensuring that a drug can effectively reach its target site in the body and exert its intended therapeutic effect.

5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol has been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are critical enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol has also shown promise as an antiviral agent. Research conducted on this compound has demonstrated its ability to inhibit viral replication in cell cultures. This antiviral activity is attributed to its ability to interfere with viral entry into host cells or to disrupt viral replication processes within the cell.

The pharmacokinetic profile of 5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol has been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed after oral administration and exhibits good bioavailability. Furthermore, it has a long half-life in plasma, which suggests that it could be administered less frequently while maintaining therapeutic levels.

Toxicity studies on 5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol have shown that it is generally well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for therapeutic efficacy. This favorable safety profile makes it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol in humans. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties similar to those observed in preclinical studies. Phase II trials are expected to begin soon to further assess its therapeutic potential in specific disease indications.

In conclusion, 5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171952-06-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use in treating various diseases.